2-Amino-3-chloro-6-methylbenzonitrile

• Molecular Formula: C8H7ClN2
• Molecular Weight: 166.61 g/mol
• IUPAC Name: 2-amino-3-chloro-6-methylbenzonitrile
• InChI: InChI=1S/C8H7ClN2/c1-5-2-3-7(9)8(11)6(5)4-10/h2-3H,11H2,1H3
• InChI Key: ODLSPLWNQUBNKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Cl)N)C#N

Description

2-Amino-3-chloro-6-methylbenzonitrile is a useful research compound. Its molecular formula is C8H7ClN2 and its molecular weight is 166.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With stirring, 1.18 g (0.033 mol) of hydrogen chloride, dissolved in 35 ml of diethyl ether, were added to a suspension of 5 g (0.027 mol) of the compound from Example A3 in 50 ml of 1,2-dichloroethane at 22-30° C., and the mixture was then concentrated under reduced pressure. The residue was admixed with 150 ml of phosphorus oxychloride and stirred at 120° C. for 3 h. The reaction mixture was then concentrated under reduced pressure and the residue was dissolved in methylene chloride, admixed with water and neutralized using 2 N aqueous sodium hydroxide solution. Following phase separation, the mixture was once again washed with water and then with saturated sodium chloride solution and dried over magnesium sulfate. Concentration gave 2.4 g (48% of theory) of the title compound as a yellowish powder of m.p. 77-80° C.